1-(3-Chlorophenyl)-4-[(2,5-dimethylphenyl)methyl]pyrazine-2,3-dione

• IUPAC Name: 1-(3-chlorophenyl)-4-[(2,5-dimethylphenyl)methyl]pyrazine-2,3-dione
• InChI: InChI=1S/C19H17ClN2O2/c1-13-6-7-14(2)15(10-13)12-21-8-9-22(19(24)18(21)23)17-5-3-4-16(20)11-17/h3-11H,12H2,1-2H3
• InChI Key: KOYXHXUVGHDQQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CN2C=CN(C(=O)C2=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C19H17ClN2O2
• Molecular Weight: 340.8 g/mol

Description

1-(3-Chlorophenyl)-4-[(2,5-dimethylphenyl)methyl]pyrazine-2,3-dione, also known as CDDO-Me, is a synthetic triterpenoid compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound is structurally similar to natural triterpenoids found in plants and has been shown to possess anti-inflammatory, anti-cancer, and neuroprotective properties.

Scientific Research Applications

Synthesis and Structural Insights

The study by Jager and Otterbein (1980) details the crystal structure of a related compound, demonstrating the synthesis process and structural analysis. This work highlights the fundamental chemical reactions involved in creating complex molecules with pyrazine rings, which are crucial for understanding the chemical behavior and potential applications of similar compounds (Jager & Otterbein, 1980).

Photophysical and Optoelectronic Properties

Hoffert et al. (2017) explore the synthesis and photophysical properties of a series of pyrazine-based push-pull chromophores. By employing methoxy, dimethylamino, and diphenylamino groups as electron-donating groups and connecting them to the pyrazine core, they unveiled the optical absorption and emission properties of these chromophores. This study is crucial for understanding the electronic characteristics of pyrazine derivatives, which could lead to their application in optoelectronics and photonics (Hoffert et al., 2017).

Electron-Transport Materials

A study by Huang et al. (2006) on dibenzothiophene/oxide and quinoxaline/pyrazine derivatives as electron-transport materials outlines the synthesis and properties of materials incorporating pyrazine units. These compounds exhibit high electron mobilities, making them suitable as electron-transport materials in organic light-emitting devices (OLEDs). The study demonstrates the potential of pyrazine derivatives in enhancing the efficiency and performance of electronic and photonic devices (Huang et al., 2006).